Cas no 278617-46-2 ([2,2'-Bithiophene]-5-carboxylic acid, 3',4-dihexyl-)

[2,2'-Bithiophene]-5-carboxylic acid, 3',4-dihexyl- structure
278617-46-2 structure
Product Name:[2,2'-Bithiophene]-5-carboxylic acid, 3',4-dihexyl-
CAS No:278617-46-2
MF:C21H30O2S2
MW:378.591703891754
CID:1432865
Update Time:2024-08-15

[2,2'-Bithiophene]-5-carboxylic acid, 3',4-dihexyl- Chemical and Physical Properties

Names and Identifiers

    • [2,2'-Bithiophene]-5-carboxylic acid, 3',4-dihexyl-
    • Inchi: 1S/C21H30O2S2/c1-3-5-7-9-11-16-13-14-24-19(16)18-15-17(12-10-8-6-4-2)20(25-18)21(22)23/h13-15H,3-12H2,1-2H3,(H,22,23)
    • InChI Key: VFVLEQYHEZDTFR-UHFFFAOYSA-N
    • SMILES: C1(C2SC=CC=2CCCCCC)SC(C(O)=O)=C(CCCCCC)C=1

Computed Properties

  • Exact Mass: 378.1689

Experimental Properties

  • Density: 1.100±0.06 g/cm3(Predicted)
  • Boiling Point: 504.2±50.0 °C(Predicted)
  • PSA: 37.3
  • pka: 3.77±0.10(Predicted)
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